1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide

• IUPAC Name: 1-cyclopentyl-6-methylimidazo[1,2-b]pyrazole-7-carboximidamide
• InChI: InChI=1S/C12H17N5/c1-8-10(11(13)14)12-16(6-7-17(12)15-8)9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H3,13,14)
• InChI Key: FHEMYQXZXWZFRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1C(=N)N)C3CCCC3
• Molecular Formula: C12H17N5
• Molecular Weight: 231.30 g/mol

Description

The compound “1-cyclopentyl-6-methyl-1H-imidazo[1,2-b]pyrazole-7-carboximidamide” belongs to a class of molecules known as 1H-imidazo[1,2-b]pyrazoles. These molecules have attracted attention due to their diverse and useful bioactivities, including antimicrobial, anticancer, and anti-inflammatory properties. They can also be considered as potential non-classical isosteres of indole.

Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazoles involves the selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles.

Molecular Structure Analysis

The molecular structure of 1H-imidazo[1,2-b]pyrazoles, including “this compound”, is characterized by a fused five-membered ring structure containing nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving 1H-imidazo[1,2-b]pyrazoles include a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases, followed by trapping reactions with various electrophiles.

Scientific Research Applications

Novel Heterocycles and Synthesis Techniques

Researchers have explored the synthesis of new heterocyclic compounds, including imidazo[1,2-b]pyrazole derivatives, by various cyclization reactions. These methods involve reacting specific precursors to yield compounds with potential applications in drug discovery and development. For instance, novel synthetic routes have led to the creation of condensed pyrazolo and bridged heterocyclic ring systems with implications for pharmacological activities (Svetlik & Liptaj, 2002).

Molecular Structure Analysis

Detailed structural analysis of related compounds has been conducted to understand the molecular configurations and their implications. Studies on N-carbonylimidazole derivatives of pyrazoline-1-carboximidamide have provided insights into molecular conformations and potential reactivity patterns, crucial for designing compounds with desired biological activities (Kettmann, Svetlik, & Kubišta, 2004).

Crystal Structure and Synthesis

The synthesis and crystal structure determination of imidazo[1,2-b]pyrazole derivatives underscore their potential for various applications, including as ligands in coordination chemistry or as lead compounds in drug design. Such studies reveal the molecular dimensions and potential interaction sites for further chemical modifications (Li et al., 2009).

Antimicrobial and Antioxidant Activities

Research on imidazo[1,2-b]pyrazole derivatives has also explored their antimicrobial and antioxidant properties. Synthesis of novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides under green chemistry conditions revealed compounds with promising antimicrobial activity, highlighting the potential of these heterocycles in developing new antimicrobial agents (Jyothi & Madhavi, 2019).

Antipsychotic Activity

Some imidazo[1,2-c]pyrazolo[3,4-e]pyrimidines have shown antipsychotic-like effects in preclinical tests without affinity for brain dopamine receptors, suggesting a unique mechanism of action. This research indicates the potential for developing new antipsychotic medications with fewer side effects (Dewald et al., 1988).

Mechanism of Action

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it affects .

Pharmacokinetics

Compounds with similar structures have been found to have improved solubility in aqueous media , which could potentially enhance their bioavailability.